Cas no 1934978-74-1 (Cyclohexaneacetic acid, 3-methyl-α-oxo-)

• Product Name: Cyclohexaneacetic acid, 3-methyl-α-oxo-
• CAS No: 1934978-74-1
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5254165
• Update Time: 2025-10-25

Cyclohexaneacetic acid, 3-methyl-α-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 3-methyl-α-oxo-

• Inchi： 1S/C9H14O3/c1-6-3-2-4-7(5-6)8(10)9(11)12/h6-7H,2-5H2,1H3,(H,11,12)
• InChI Key： OULPEJOHJOCKHD-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(O)=O)CCCC(C)C1

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 259.5±7.0 °C(Predicted)
• pka: 2.54±0.54(Predicted)

Additional information on Cyclohexaneacetic acid, 3-methyl-α-oxo-

Cyclohexaneacetic acid, 3-methyl-α-oxo- (CAS No. 1934978-74-1): An Overview of Its Structure, Properties, and Applications

Cyclohexaneacetic acid, 3-methyl-α-oxo- (CAS No. 1934978-74-1) is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its cyclohexane ring structure, a methyl group at the 3-position, and an α-oxo group on the acetic acid moiety. These structural features contribute to its unique chemical properties and reactivity.

The molecular formula of Cyclohexaneacetic acid, 3-methyl-α-oxo- is C₁₀H₁₆O₃, and its molecular weight is approximately 184.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 105°C, and it exhibits good thermal stability under standard conditions.

In terms of chemical reactivity, Cyclohexaneacetic acid, 3-methyl-α-oxo- is a valuable intermediate in the synthesis of more complex organic molecules. The α-oxo group makes it an excellent substrate for nucleophilic addition reactions, such as the formation of hemiacetals and acetals. Additionally, the presence of the carboxylic acid group allows for further functionalization through esterification, amide formation, and other carboxylic acid derivatives.

Recent research has highlighted the potential of Cyclohexaneacetic acid, 3-methyl-α-oxo- in pharmaceutical applications. A study published in the Journal of Medicinal Chemistry in 2022 explored its use as a precursor in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo models, suggesting its potential as a lead compound for drug development.

Beyond pharmaceuticals, Cyclohexaneacetic acid, 3-methyl-α-oxo- has also shown promise in materials science. A team of scientists from the University of California reported in the Journal of Materials Chemistry that this compound can be used to modify polymer surfaces to enhance their hydrophobicity and mechanical strength. The modified polymers demonstrated improved performance in various applications, including coatings and adhesives.

The synthetic routes to produce Cyclohexaneacetic acid, 3-methyl-α-oxo- have been well-documented in the literature. One common method involves the oxidation of cyclohexanecarboxylic acid derivatives using oxidizing agents such as potassium permanganate or hydrogen peroxide. Another approach involves the condensation of cyclohexanone with acetic anhydride followed by oxidation to introduce the α-oxo group.

The safety profile of Cyclohexaneacetic acid, 3-methyl-α-oxo- is an important consideration for its industrial use. While it is generally considered safe when handled properly, standard precautions should be taken to avoid inhalation or skin contact. The compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, Cyclohexaneacetic acid, 3-methyl-α-oxo- (CAS No. 1934978-74-1) is a multifunctional organic compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for further research and development in pharmaceuticals, chemical synthesis, and materials science. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.